Cas no 380351-83-7 (2,6-di-tert-butyl-4-{[4-(dimethylamino)phenyl](pyrrolidin-1-yl)methyl}phenol)

• Product Name: 2,6-di-tert-butyl-4-{[4-(dimethylamino)phenyl](pyrrolidin-1-yl)methyl}phenol
• CAS No: 380351-83-7
• MF: C₂₇H₄₀N₂O
• MW: 408.619307518005
• CID: 5804958
• PubChem ID: 3301422
• Update Time: 2025-06-12

2,6-di-tert-butyl-4-{[4-(dimethylamino)phenyl](pyrrolidin-1-yl)methyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2,6-di-tert-butyl-4-((4-(dimethylamino)phenyl)(pyrrolidin-1-yl)methyl)phenol
• Phenol, 4-[[4-(dimethylamino)phenyl]-1-pyrrolidinylmethyl]-2,6-bis(1,1-dimethylethyl)-
• F1061-0061
• 2,6-ditert-butyl-4-[[4-(dimethylamino)phenyl]-pyrrolidin-1-ylmethyl]phenol
• Oprea1_415668
• AKOS016290515
• AKOS000808431
• 2,6-di-tert-butyl-4-{[4-(dimethylamino)phenyl](pyrrolidin-1-yl)methyl}phenol
• Oprea1_750098
• 380351-83-7
• Z56823684

• Inchi： 1S/C27H40N2O/c1-26(2,3)22-17-20(18-23(25(22)30)27(4,5)6)24(29-15-9-10-16-29)19-11-13-21(14-12-19)28(7)8/h11-14,17-18,24,30H,9-10,15-16H2,1-8H3
• InChI Key： GTWFTQJSVFKJIT-UHFFFAOYSA-N
• SMILES： C(N1CCCC1)(C1C=CC(N(C)C)=CC=1)C1C=C(C(C)(C)C)C(O)=C(C(C)(C)C)C=1

Computed Properties

• Exact Mass: 408.314063904g/mol
• Monoisotopic Mass: 408.314063904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Boiling Point: 469.4±45.0 °C(Predicted)
• pka: 12.07±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2,6-di-tert-butyl-4-{[4-(dimethylamino)phenyl](pyrrolidin-1-yl)methyl}phenol

2,6-di-tert-butyl-4-{[4-(dimethylamino)phenyl](pyrrolidin-1-yl)methyl}phenol (CAS No. 380351-83-7): A Comprehensive Overview

2,6-di-tert-butyl-4-{[4-(dimethylamino)phenyl](pyrrolidin-1-yl)methyl}phenol (CAS No. 380351-83-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DMAPP, is characterized by its unique structural features and potential biological activities. The compound's structure includes a phenol core with two tert-butyl groups at the 2 and 6 positions, and a substituted benzene ring linked to a pyrrolidine moiety through a methylene bridge. These structural elements contribute to its stability and reactivity, making it a valuable candidate for various applications in drug discovery and development.

The CAS number 380351-83-7 serves as a unique identifier for this compound in chemical databases and literature, facilitating its tracking and reference in scientific research. The compound's molecular formula is C₂₄H₃₆N₂O, with a molecular weight of approximately 368.55 g/mol. Its physical properties, such as solubility and melting point, are crucial for understanding its behavior in different environments and for optimizing its use in various applications.

In recent years, 2,6-di-tert-butyl-4-{[4-(dimethylamino)phenyl](pyrrolidin-1-yl)methyl}phenol has been the subject of extensive research due to its potential therapeutic properties. Studies have shown that this compound exhibits significant antioxidant activity, which is attributed to the presence of the phenolic hydroxyl group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions.

Beyond its antioxidant properties, DMAPP has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research has demonstrated that DMAPP can inhibit the production of pro-inflammatory cytokines and reduce the activation of inflammatory pathways, making it a promising candidate for the treatment of inflammatory disorders.

The compound's potential as an antitumor agent has also been explored. Preclinical studies have shown that 2,6-di-tert-butyl-4-{[4-(dimethylamino)phenyl](pyrrolidin-1-yl)methyl}phenol can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is highly desirable in cancer therapy, as it can minimize side effects associated with conventional chemotherapy.

In addition to its therapeutic applications, DMAPP has been studied for its potential use in materials science. The compound's unique structure and properties make it suitable for use in the development of advanced materials with enhanced stability and functionality. For example, it has been incorporated into polymer matrices to improve their mechanical properties and resistance to environmental factors.

The synthesis of 2,6-di-tert-butyl-4-{[4-(dimethylamino)phenyl](pyrrolidin-1-yl)methyl}phenol involves several steps, including the formation of the tert-butyl-substituted phenol core and the subsequent attachment of the pyrrolidine moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. Optimizing these synthetic methods is essential for large-scale production and commercialization of the compound.

Recent advancements in computational chemistry have also contributed to our understanding of DMAPP's properties and behavior. Molecular modeling studies have provided insights into the compound's conformational flexibility and interactions with biological targets. These computational tools are invaluable for predicting the compound's pharmacokinetic properties and guiding further experimental investigations.

The safety profile of 2,6-di-tert-butyl-4-{[4-(dimethylamino)phenyl](pyrrolidin-1-yl)methyl}phenol is an important consideration for its potential use in pharmaceutical applications. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic concentrations, which is a favorable characteristic for drug development. However, ongoing research is necessary to fully assess its safety profile across different species and dosing regimens.

In conclusion, 2,6-di-tert-butyl-4-{[4-(dimethylamino)phenyl](pyrrolidin-1-yl)methyl}phenol (CAS No. 380351-83-7) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features contribute to its stability and reactivity, while its biological activities make it a valuable candidate for various therapeutic uses. Continued research into this compound will likely uncover additional applications and optimize its potential benefits.